Cas no 1807209-23-9 (Methyl 3-chloromethyl-5-cyano-2-(trifluoromethyl)phenylacetate)

• Product Name: Methyl 3-chloromethyl-5-cyano-2-(trifluoromethyl)phenylacetate
• CAS No: 1807209-23-9
• MF: C₁₂H₉ClF₃NO₂
• MW: 291.653572797775
• CID: 4981061
• Update Time: 2025-10-23

Methyl 3-chloromethyl-5-cyano-2-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloromethyl-5-cyano-2-(trifluoromethyl)phenylacetate

• Inchi： 1S/C12H9ClF3NO2/c1-19-10(18)4-8-2-7(6-17)3-9(5-13)11(8)12(14,15)16/h2-3H,4-5H2,1H3
• InChI Key： VZQAWTZKWNNPQM-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C#N)=CC(CC(=O)OC)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-chloromethyl-5-cyano-2-(trifluoromethyl)phenylacetate

Comprehensive Introduction to Methyl 3-chloromethyl-5-cyano-2-(trifluoromethyl)phenylacetate (CAS No. 1807209-23-9)

The compound Methyl 3-chloromethyl-5-cyano-2-(trifluoromethyl)phenylacetate (CAS No. 1807209-23-9) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl, cyano, and trifluoromethyl functional groups, make it a versatile building block for synthesizing complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in developing novel active pharmaceutical ingredients (APIs) and crop protection agents.

In recent years, the demand for trifluoromethylated compounds has surged, driven by their enhanced bioavailability and metabolic stability. The presence of the trifluoromethyl group in Methyl 3-chloromethyl-5-cyano-2-(trifluoromethyl)phenylacetate aligns with this trend, making it a valuable candidate for drug discovery. Additionally, the cyano group offers opportunities for further derivatization, enabling the creation of diverse molecular architectures. This compound is particularly relevant in the context of precision medicine and sustainable agriculture, two areas garnering substantial attention in scientific and industrial circles.

From a synthetic chemistry perspective, Methyl 3-chloromethyl-5-cyano-2-(trifluoromethyl)phenylacetate serves as a key intermediate in the preparation of heterocyclic compounds. Its reactivity allows for efficient incorporation into larger frameworks, facilitating the development of small-molecule inhibitors and biologically active agents. The compound's chloromethyl moiety is especially useful for nucleophilic substitution reactions, enabling the attachment of various pharmacophores. This flexibility is critical for addressing challenges in drug design and material science.

The growing interest in fluorinated compounds has also positioned Methyl 3-chloromethyl-5-cyano-2-(trifluoromethyl)phenylacetate as a subject of academic and industrial research. Fluorine's unique electronic properties often enhance a molecule's binding affinity and selectivity, making it a sought-after element in medicinal chemistry. Furthermore, the compound's ester functionality provides a handle for further modifications, such as hydrolysis or transesterification, broadening its utility in synthetic workflows. These attributes make it a compelling choice for researchers exploring structure-activity relationships (SAR) and lead optimization.

In the agrochemical sector, Methyl 3-chloromethyl-5-cyano-2-(trifluoromethyl)phenylacetate is investigated for its potential in developing next-generation pesticides and herbicides. The trifluoromethyl group is known to improve the lipophilicity and membrane permeability of agrochemicals, enhancing their efficacy. As the industry shifts toward environmentally friendly solutions, this compound's ability to contribute to low-dose, high-efficiency formulations is particularly noteworthy. Its integration into green chemistry initiatives underscores its relevance in modern agricultural practices.

Quality control and analytical characterization of Methyl 3-chloromethyl-5-cyano-2-(trifluoromethyl)phenylacetate are critical for ensuring its suitability in high-value applications. Advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are employed to verify its purity and structural integrity. These measures are essential for meeting the stringent requirements of pharmaceutical and agrochemical industries, where consistency and reliability are paramount.

Looking ahead, the compound's potential extends to emerging fields such as bioconjugation and prodrug development. Its multifunctional nature allows for creative applications in targeted drug delivery and bioimaging, areas that are rapidly evolving. As researchers continue to explore its capabilities, Methyl 3-chloromethyl-5-cyano-2-(trifluoromethyl)phenylacetate is poised to play a pivotal role in advancing chemical biology and therapeutic innovation.